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Compound of Interest

Compound Name: 2,2"-Oxydipropan-2-ol

Cat. No.: B15176971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomeric forms of dipropylene
glycol (DPG), a versatile solvent and chemical intermediate. This document details the
physicochemical properties, analytical methodologies for characterization, and the synthesis of
its primary isomers.

Introduction to Dipropylene Glycol Isomers

Dipropylene glycol (DPG) is a colorless, nearly odorless, and slightly viscous liquid with the
chemical formula C6H1403.[1][2] Commercial DPG is not a single compound but rather a
mixture of three structural isomers. These isomers arise from the reaction of propylene oxide
with propylene glycol.[3][4] The three principal isomers are:

e 4-oxa-2,6-heptandiol (also known as 1,1'-oxybis(2-propanol))
e 2-(2-hydroxy-propoxy)-propan-1-ol
e 2,2'-0xybis(1-propanol)

The relative abundance of these isomers can vary depending on the manufacturing process.[5]
Understanding the distinct characteristics of each isomer is crucial for applications in
pharmaceuticals, cosmetics, and industrial processes where purity and specific properties are
paramount.
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Physicochemical Characteristics of Dipropylene
Glycol Isomers

The physical and chemical properties of the DPG isomers are similar, yet subtle differences

exist that can influence their behavior in various applications. The following table summarizes

the key quantitative data for each isomer.

2-(2-hydroxy-

4-oxa-2,6- 2,2'-oxybis(1- Commercial
Property . propoxy)- .
heptandiol propanol) DPG Mixture
propan-1-ol
CAS Number 110-98-5[1] 106-62-7[6] 108-61-2[7] 25265-71-8[2]
Molecular Weight
134.17[1] 134.17[6] 134.17[7] 134.17[2]
(g/mol)
Boiling Point (°C)  232[1] 234.2[6] Not available 230.5 - 235[2][8]
Melting Point ] ) < -20 to -40[9]
-32[1] Not available Not available
°C) [10]
Density (g/cm?3 at ) 1.0206 - 1.023[2]
1.020[1] 1.034[6] Not available
20°C) [9]
Viscosity (cP at ) ) )
Not available Not available Not available 107[11]
20°C)
Solubility in o , o
Miscible[1] Soluble[6] Not available Miscible[2]
Water

Experimental Protocols for Isomer Characterization

The separation and identification of DPG isomers are typically achieved through

chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the individual isomers of DPG.

Methodology:

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.stenutz.eu/chem/solv6.php?name=4-oxa-2,6-heptandiol
https://www.lookchem.com/casno106-62-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Oxydipropanol
https://en.wikipedia.org/wiki/Dipropylene_glycol
https://www.stenutz.eu/chem/solv6.php?name=4-oxa-2,6-heptandiol
https://www.lookchem.com/casno106-62-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Oxydipropanol
https://en.wikipedia.org/wiki/Dipropylene_glycol
https://www.stenutz.eu/chem/solv6.php?name=4-oxa-2,6-heptandiol
https://www.lookchem.com/casno106-62-7.html
https://en.wikipedia.org/wiki/Dipropylene_glycol
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=4-oxa-1.7-heptanediol
https://www.stenutz.eu/chem/solv6.php?name=4-oxa-2,6-heptandiol
https://www.echemi.com/produce/pr2509251804-2-2-hydroxypropoxy-propan-1-ol.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_-Oxydi-2-propanol
https://www.stenutz.eu/chem/solv6.php?name=4-oxa-2,6-heptandiol
https://www.lookchem.com/casno106-62-7.html
https://en.wikipedia.org/wiki/Dipropylene_glycol
https://www.echemi.com/produce/pr2509251804-2-2-hydroxypropoxy-propan-1-ol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dipropylene-Glycol
https://www.stenutz.eu/chem/solv6.php?name=4-oxa-2,6-heptandiol
https://www.lookchem.com/casno106-62-7.html
https://en.wikipedia.org/wiki/Dipropylene_glycol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

e Column: A non-polar capillary column, such as a HP-5 (30m x 0.25mm x 0.25um), is suitable
for separation.[12]

e Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[12]
e Oven Temperature Program:
o Initial temperature: 70°C, hold for 10 minutes.
o Ramp: Increase to 280°C at a rate of 10°C/min.
o Final hold: 5 minutes at 280°C.[12]
e Injector Temperature: 250°C.[12]
e Split Ratio: 20:1.[12]

o Sample Preparation: Dilute the DPG sample in a suitable solvent such as ethanol,
isopropanol, n-butanol, or acetone. An internal standard can be used for quantitative
analysis.[12]

e Mass Spectrometer Conditions:
o lonization Mode: Electron lonization (El).
o lonization Voltage: 70 eV.[12]

o Scan Range: 29-370 amu.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are invaluable for the structural elucidation of DPG isomers.
Methodology:

 Instrumentation: A high-resolution NMR spectrometer.
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e Solvent: Deuterated chloroform (CDClIs) is a common solvent for DPG analysis.
e Sample Preparation: Dissolve a small amount of the DPG sample in the deuterated solvent.
o Data Acquisition:

o 'H NMR: Acquire proton spectra to observe the chemical shifts and coupling patterns of
the different hydrogen atoms in each isomer.

o 13C NMR: Acquire carbon spectra to determine the number of unique carbon
environments, which can help distinguish between the isomers.

e Analysis: The chemical shifts and splitting patterns in the *H and 3C NMR spectra will be
unique for each isomer due to the different chemical environments of the protons and
carbons. These spectra can be compared to reference spectra for positive identification.

Synthesis and Isomeric Relationships

Dipropylene glycol is produced as a byproduct during the manufacturing of propylene glycol
from the hydrolysis of propylene oxide.[3][4] The reaction of propylene oxide with propylene
glycol leads to the formation of the different DPG isomers.

4-oxa-2,6-heptandiol

Propylene Oxide

Dipropylene Glycol Isomers 2-(2-hydroxy-propoxy)-propan-1-ol

Propylene Glycol

2,2'-oxybis(1-propanol)

Click to download full resolution via product page

Synthesis of Dipropylene Glycol Isomers.
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The following diagrams illustrate the chemical structures of the three main isomers of
dipropylene glycol.

4-oxa-2,6-heptandiol

CH3-CH(OH)-CH2-0-CH2-CH(OH)-CH3

2-(2-hydroxy-propoxy)-propan-1-ol

CH3-CH(OH)-CH2-O-CH(CH3)-CH20H

2,2'-oxybis(1-propanol)

HOCH2-CH(CH3)-0-CH(CH3)-CH20H

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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